N-(2-ethoxyphenyl)-2-(4-methylphenyl)acetamide

• IUPAC Name: N-(2-ethoxyphenyl)-2-(4-methylphenyl)acetamide
• InChI: InChI=1S/C17H19NO2/c1-3-20-16-7-5-4-6-15(16)18-17(19)12-14-10-8-13(2)9-11-14/h4-11H,3,12H2,1-2H3,(H,18,19)
• InChI Key: KWAJXQPQWQYZKK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CC2=CC=C(C=C2)C
• Molecular Formula: C17H19NO2
• Molecular Weight: 269.34 g/mol

Description

N-(2-ethoxyphenyl)-2-(4-methylphenyl)acetamide, also known as eticlopride, is a chemical compound that belongs to the class of dopamine D2 receptor antagonists. It is widely used in scientific research due to its ability to selectively bind to dopamine D2 receptors and block their activity. We will also list future directions for research on eticlopride.

Mechanism of Action

Eticlopride acts as a competitive antagonist at dopamine D2 receptors, blocking the binding of dopamine and reducing the activity of these receptors. This results in a decrease in dopamine signaling, which can have various effects depending on the specific brain region and physiological process involved. Eticlopride has a high affinity for dopamine D2 receptors, with a dissociation constant (Kd) of around 0.2 nM.
Biochemical and Physiological Effects
Eticlopride has been shown to have various biochemical and physiological effects in animal and human studies. It has been found to reduce drug-seeking behavior in animal models of addiction, suggesting a potential therapeutic use in drug addiction treatment. Eticlopride has also been shown to improve cognitive function in animal models of schizophrenia, indicating a potential use in the treatment of this disorder. In addition, N-(2-ethoxyphenyl)-2-(4-methylphenyl)acetamide has been used as a diagnostic tool in brain imaging studies to measure dopamine D2 receptor availability in various brain regions.

Advantages and Limitations for Lab Experiments

Eticlopride has several advantages for lab experiments, including its high affinity for dopamine D2 receptors, selectivity for these receptors, and ability to cross the blood-brain barrier. However, it also has some limitations, such as its potential to cause side effects such as sedation and motor impairment, which can interfere with experimental outcomes. In addition, N-(2-ethoxyphenyl)-2-(4-methylphenyl)acetamide may not be effective in all experimental paradigms, as its effects can be influenced by factors such as the dose, route of administration, and experimental conditions.

Future Directions

There are several future directions for research on N-(2-ethoxyphenyl)-2-(4-methylphenyl)acetamide. One area of interest is the development of more selective dopamine D2 receptor antagonists that can target specific subtypes of these receptors. Another area of interest is the investigation of the role of dopamine D2 receptors in various neurological and psychiatric disorders, such as depression, anxiety, and bipolar disorder. Finally, there is a need for more research on the potential therapeutic uses of N-(2-ethoxyphenyl)-2-(4-methylphenyl)acetamide in various disorders, including drug addiction, schizophrenia, and Parkinson's disease.

Synthesis Methods

The synthesis of N-(2-ethoxyphenyl)-2-(4-methylphenyl)acetamide involves the reaction of 2-bromo-1-(4-methylphenyl)ethanone with 2-ethoxyaniline in the presence of a base such as potassium carbonate. The resulting product is then treated with acetic anhydride to form N-(2-ethoxyphenyl)-2-(4-methylphenyl)acetamide. The overall yield of this synthesis method is around 50%.

Scientific Research Applications

Eticlopride is widely used in scientific research to study the role of dopamine D2 receptors in various physiological and pathological processes. It is commonly used as a pharmacological tool to selectively block dopamine D2 receptors and investigate their function. Eticlopride has been used in studies of drug addiction, schizophrenia, Parkinson's disease, and other disorders related to dopamine dysregulation.